3-methoxy-5-(propan-2-yl)aniline hydrochloride
Overview
Description
3-Methoxy-5-(propan-2-yl)aniline hydrochloride (MPAH) is an aromatic amine hydrochloride that has a wide range of applications in scientific research. It is a white or off-white crystalline solid that is soluble in water and alcohol. MPAH is widely used in the synthesis of a variety of biologically active compounds, and its mechanism of action has been widely studied.
Scientific Research Applications
3-methoxy-5-(propan-2-yl)aniline hydrochloride has a wide range of applications in scientific research. It is used in the synthesis of a variety of biologically active compounds, including antibiotics, antifungal agents, and anti-inflammatory agents. It is also used in the synthesis of pharmaceuticals, dyes, and other organic compounds. In addition, 3-methoxy-5-(propan-2-yl)aniline hydrochloride is used in the synthesis of peptides and proteins, and in the study of enzyme kinetics.
Mechanism of Action
3-methoxy-5-(propan-2-yl)aniline hydrochloride acts as an aromatic amine hydrochloride, which means that it binds to proteins and other molecules in the body to alter their structure and function. It has been shown to bind to receptors in the brain, which can affect the release of neurotransmitters and hormones. In addition, 3-methoxy-5-(propan-2-yl)aniline hydrochloride has been shown to inhibit the activity of certain enzymes, which can affect biochemical reactions in the body.
Biochemical and Physiological Effects
3-methoxy-5-(propan-2-yl)aniline hydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, anti-allergic, and anti-bacterial properties. In addition, it has been shown to have an anti-tumor effect, and to modulate the immune system. Furthermore, 3-methoxy-5-(propan-2-yl)aniline hydrochloride has been shown to have an effect on lipid metabolism, and to modulate the activity of certain enzymes.
Advantages and Limitations for Lab Experiments
3-methoxy-5-(propan-2-yl)aniline hydrochloride has several advantages for lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable in aqueous solutions. In addition, it is soluble in water and alcohol, which makes it easy to handle and store. However, 3-methoxy-5-(propan-2-yl)aniline hydrochloride has some limitations for lab experiments. It has a low solubility in organic solvents, and it has a low melting point, which can make it difficult to handle in certain conditions.
Future Directions
3-methoxy-5-(propan-2-yl)aniline hydrochloride has a wide range of potential future applications. It could be used in the development of new antibiotics, antifungal agents, and anti-inflammatory agents. In addition, it could be used in the synthesis of new pharmaceuticals, dyes, and other organic compounds. Furthermore, it could be used in the development of peptides and proteins, and in the study of enzyme kinetics. Finally, it could be used in the development of new drugs and treatments for a variety of conditions.
Synthesis Methods
3-methoxy-5-(propan-2-yl)aniline hydrochloride is synthesized from 3-methoxy-5-(propan-2-yl)aniline, which is obtained by reacting aniline with propionyl chloride. The resulting product is then treated with hydrochloric acid to form 3-methoxy-5-(propan-2-yl)aniline hydrochloride. This method is relatively simple and cost-effective, and can be used to synthesize 3-methoxy-5-(propan-2-yl)aniline hydrochloride in large quantities.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-methoxy-5-(propan-2-yl)aniline hydrochloride involves the reaction of 3-methoxyaniline with isopropyl iodide to form 3-methoxy-N-isopropylaniline, which is then reacted with sodium hydroxide and hydrochloric acid to yield the final product.", "Starting Materials": [ "3-methoxyaniline", "isopropyl iodide", "sodium hydroxide", "hydrochloric acid" ], "Reaction": [ "Step 1: 3-methoxyaniline is reacted with isopropyl iodide in the presence of a base such as potassium carbonate or sodium hydride to form 3-methoxy-N-isopropylaniline.", "Step 2: The resulting 3-methoxy-N-isopropylaniline is then treated with sodium hydroxide to form the corresponding free base.", "Step 3: The free base is then reacted with hydrochloric acid to yield 3-methoxy-5-(propan-2-yl)aniline hydrochloride." ] } | |
CAS RN |
2763749-52-4 |
Product Name |
3-methoxy-5-(propan-2-yl)aniline hydrochloride |
Molecular Formula |
C10H16ClNO |
Molecular Weight |
201.7 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
